1-(4-Benzhydrylpiperidino)-3-Chloro-2,2-Dimethylpropan-1-One

• IUPAC Name: 1-(4-benzhydrylpiperidin-1-yl)-3-chloro-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C23H28ClNO/c1-23(2,17-24)22(26)25-15-13-20(14-16-25)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3
• InChI Key: WFQMVMMYLGLXLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)N1CCC(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H28ClNO
• DSSTOX Substance ID: DTXSID50379233
• Molecular Weight: 369.9 g/mol
• CAS RN: 244006-50-6

Description

The compound “1-(4-Benzhydrylpiperidino)-3-Chloro-2,2-Dimethylpropan-1-One” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The benzhydryl group is a bulky, hydrophobic moiety that could influence the compound’s interactions with biological targets. The chloro and dimethylpropanone groups could potentially be involved in reactivity or further transformations.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, possibly through a cyclization or ring-closing reaction, followed by the introduction of the benzhydryl group and the chloro-dimethylpropanone moiety. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a piperidine ring substituted with a benzhydryl group, and a chloro-dimethylpropanone group. The exact three-dimensional structure would depend on the specific stereochemistry at the various chiral centers in the molecule.

Chemical Reactions Analysis

The reactivity of this compound could be quite complex, given the presence of several different functional groups. The piperidine nitrogen could act as a nucleophile or base, the carbonyl could be involved in various addition or substitution reactions, and the chlorine could potentially be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure, including the positions and stereochemistry of the substituents. It’s likely to be a solid at room temperature, given the presence of the rigid piperidine and benzhydryl groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate precautions should be taken when handling and storing it to avoid unnecessary exposure.

Future Directions

The study of this compound could potentially contribute to the development of new pharmaceuticals or other biologically active substances. Future research could involve investigating its synthesis, reactivity, biological activity, and mechanism of action.